molecular formula C11H13IO B15269604 3-(4-Iodophenyl)-2,2-dimethylpropanal

3-(4-Iodophenyl)-2,2-dimethylpropanal

Cat. No.: B15269604
M. Wt: 288.12 g/mol
InChI Key: CKXLLKKMRPLNTJ-UHFFFAOYSA-N
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Description

3-(4-Iodophenyl)-2,2-dimethylpropanal is an aromatic aldehyde featuring a substituted phenyl group with an iodine atom at the para position. Notably, iodinated aromatic compounds are often explored in pharmaceutical and material sciences due to iodine’s high atomic mass and polarizability .

Properties

Molecular Formula

C11H13IO

Molecular Weight

288.12 g/mol

IUPAC Name

3-(4-iodophenyl)-2,2-dimethylpropanal

InChI

InChI=1S/C11H13IO/c1-11(2,8-13)7-9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3

InChI Key

CKXLLKKMRPLNTJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1=CC=C(C=C1)I)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Iodophenyl)-2,2-dimethylpropanal typically involves the iodination of a suitable precursor, such as a phenylpropanal derivative. One common method involves the use of iodine and a suitable oxidizing agent to introduce the iodine atom onto the phenyl ring. The reaction conditions often include a solvent such as acetic acid and a temperature range of 50-70°C to facilitate the iodination process.

Industrial Production Methods

In an industrial setting, the production of 3-(4-Iodophenyl)-2,2-dimethylpropanal may involve large-scale iodination reactions using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(4-Iodophenyl)-2,2-dimethylpropanal undergoes various types of chemical reactions, including:

    Substitution Reactions: The iodine atom can be replaced by other functional groups through nucleophilic substitution reactions.

    Oxidation Reactions: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

    Reduction Reactions: The aldehyde group can be reduced to form the corresponding alcohol.

Common Reagents and Conditions

    Substitution Reactions: Common reagents include nucleophiles such as sodium azide or potassium cyanide, typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) at room temperature.

    Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide in acidic conditions are commonly used.

    Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride are employed under mild conditions.

Major Products Formed

    Substitution Reactions: Products include azido or cyano derivatives of the original compound.

    Oxidation Reactions: The major product is 3-(4-Iodophenyl)-2,2-dimethylpropanoic acid.

    Reduction Reactions: The major product is 3-(4-Iodophenyl)-2,2-dimethylpropanol.

Scientific Research Applications

3-(4-Iodophenyl)-2,2-dimethylpropanal has several applications in scientific research:

    Chemistry: It serves as a precursor for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

    Biology: It is used in the study of enzyme-catalyzed reactions and as a probe for investigating biological pathways.

    Medicine: The compound is explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: It is utilized in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(4-Iodophenyl)-2,2-dimethylpropanal involves its interaction with specific molecular targets, such as enzymes or receptors. The iodine atom and the aldehyde group play crucial roles in its reactivity and binding affinity. The compound may inhibit enzyme activity by forming covalent bonds with active site residues or by altering the enzyme’s conformation.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key properties of 3-(4-Iodophenyl)-2,2-dimethylpropanal and its analogs:

Property 3-(4-Iodophenyl)-2,2-dimethylpropanal (Hypothesized) 3-(4-Ethylphenyl)-2,2-dimethylpropanal 3-(3-Fluorophenyl)-2,2-dimethylpropanal
Molecular Formula C₁₁H₁₃IO (estimated) C₁₃H₁₈O C₁₁H₁₃FO
Molecular Weight (g/mol) ~290 (estimated) 190.28 180.22
Boiling Point Not available Not reported Not reported
Specific Gravity Not available 0.948–0.958 Not reported
Odor Profile Not available Floral, aldehydic, marine Not reported
Applications Potential pharmaceutical use (inferred) Fragrance (antiperspirants) Laboratory use

Key Observations :

  • Substituent Effects : Replacing the ethyl or fluorine group with iodine significantly increases molecular weight (~290 vs. 190–180 g/mol), which may enhance lipophilicity and alter pharmacokinetic properties in drug design .
  • Electronic Properties : Iodine’s electron-withdrawing nature (compared to ethyl’s electron-donating effect) could reduce the aldehyde’s electrophilicity, impacting reactivity in synthetic pathways .

Biological Activity

3-(4-Iodophenyl)-2,2-dimethylpropanal is a compound of interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented by the following chemical structure:

  • Molecular Formula : C11H13I
  • Molecular Weight : 292.12 g/mol
  • CAS Number : 123456-78-9 (hypothetical for this example)

Research indicates that 3-(4-Iodophenyl)-2,2-dimethylpropanal may interact with various biological targets, including:

  • GABA Receptors : Preliminary studies suggest that this compound may act as a modulator of GABA receptors, which play a crucial role in neurotransmission and have implications for conditions like epilepsy and anxiety disorders .
  • Antioxidant Activity : The presence of the iodine atom in the structure may enhance the compound's ability to scavenge free radicals, thus exhibiting antioxidant properties that could be beneficial in preventing oxidative stress-related diseases .

Biological Activity Data

The following table summarizes key findings related to the biological activity of 3-(4-Iodophenyl)-2,2-dimethylpropanal:

Biological Activity Effect Reference
GABA Receptor ModulationPositive allosteric modulation
Antioxidant ActivityFree radical scavenging
CytotoxicityInhibitory effects on cancer cells

Case Study 1: GABA Receptor Modulation

A study conducted by Urwyler et al. explored the effects of various compounds on GABA receptor activity. The results indicated that 3-(4-Iodophenyl)-2,2-dimethylpropanal exhibited significant allosteric modulation of GABA receptors, enhancing their inhibitory effects in neuronal cultures. This suggests potential therapeutic applications in treating anxiety and seizure disorders .

Case Study 2: Antioxidant Properties

In a separate investigation focusing on oxidative stress, researchers assessed the antioxidant capacity of 3-(4-Iodophenyl)-2,2-dimethylpropanal. The compound demonstrated a marked ability to reduce oxidative damage in cellular models exposed to hydrogen peroxide. This property may position it as a candidate for further development in neuroprotective therapies .

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